Cas no 749861-28-7 (Methyl 8-hydroxy-2-oxo-1-azaspiro[4.5]dec-7-ene-7-carboxylate)

• Product Name: Methyl 8-hydroxy-2-oxo-1-azaspiro[4.5]dec-7-ene-7-carboxylate
• CAS No: 749861-28-7
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 844103
• PubChem ID: 71464315
• Update Time: 2025-06-29

Methyl 8-hydroxy-2-oxo-1-azaspiro[4.5]dec-7-ene-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 8-hydroxy-2-oxo-1-azaspiro[4.5]dec-7-ene-7-carboxylate
• 1-Azaspiro[4.5]dec-7-ene-7-carboxylic acid, 8-hydroxy-2-oxo-, methyl ester
• SCHEMBL17621332
• DTXSID60856080
• 749861-28-7
• Methyl8-hydroxy-2-oxo-1-azaspiro[4.5]dec-7-ene-7-carboxylate
• DB-114144

• Inchi： 1S/C11H15NO4/c1-16-10(15)7-6-11(4-2-8(7)13)5-3-9(14)12-11/h13H,2-6H2,1H3,(H,12,14)
• InChI Key： IVNUMTFRXRQOBV-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)OC)CC2(CC1)CCC(N2)=O

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.6Ų

Additional information on Methyl 8-hydroxy-2-oxo-1-azaspiro[4.5]dec-7-ene-7-carboxylate

Methyl 8-hydroxy-2-oxo-1-azaspiro[4.5]dec-7-ene-7-carboxylate: A Comprehensive Overview

Methyl 8-hydroxy-2-oxo-1-azaspiro[4.5]dec-7-ene-7-carboxylate (CAS No: 749861-28-7) is a structurally complex organic compound with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom in the azaspiro system.

The azaspiro[4.5]dec framework of this compound is a key feature that contributes to its unique properties and reactivity. Recent studies have highlighted the importance of such structures in drug design, particularly in targeting specific biological pathways and enzymes. The presence of the methyl ester group further enhances its stability and solubility, making it an attractive candidate for various applications.

One of the most promising areas of research involving Methyl 8-hydroxy... is its potential as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can undergo various transformations, including oxidation, reduction, and cyclization reactions, to yield products with enhanced pharmacological activity.

Moreover, the hydroxy group at position 8 plays a crucial role in determining the compound's reactivity and selectivity in biochemical environments. Recent advancements in computational chemistry have enabled scientists to predict the binding affinity of this compound to various protein targets, providing valuable insights into its potential therapeutic applications.

In terms of synthesis, Methyl 8-hydroxy... can be prepared through a multi-step process involving both organic and enzymatic reactions. The use of green chemistry principles has become increasingly popular in its production, ensuring sustainability and reducing environmental impact.

Another significant aspect of this compound is its role in medicinal chemistry as a building block for more complex structures. Its ability to form stable bonds with other functional groups makes it an ideal starting material for constructing bioactive molecules with tailored properties.

Recent studies have also explored the use of Methyl 8-hydroxy... in materials science, particularly in the development of novel polymers and coatings with improved mechanical and thermal properties. The spiro structure contributes to the rigidity and stability of these materials, making them suitable for high-performance applications.

In conclusion, Methyl 8-hydroxy... (CAS No: 749861-28-) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop innovative solutions in pharmaceuticals, materials science, and beyond.